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Compound of Interest

4-Chloro-2-(1,1-
Compound Name:

difluoroethyl)pyridine
CAS No.: 1644386-39-9
Cat. No.: B2525122

Get Quote

Executive Summary

4-Chloro-2-(1,1-difluoroethyl)pyridine is a specialized heterocyclic building block used
primarily in medicinal chemistry to introduce the 1,1-difluoroethy! (

) moiety. This functional group serves as a lipophilic, metabolically stable bioisostere for ethyl (
), isopropyl (
), or carbonyl (

) groups.

This guide characterizes the compound, outlines its synthesis, and objectively compares its
physicochemical profile against common fluorinated and non-fluorinated alternatives to aid in
scaffold selection for lead optimization.

Characterization Profile

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2525122#bc-rfq
https://www.benchchem.com/product/b2525122/docs?utm_src=pdf-body#technical-comparison-guide-4-chloro-2-1-1-difluoroethyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2525122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Identity & Physicochemical Properties
e |[UPAC Name: 4-Chloro-2-(1,1-difluoroethyl)pyridine

e CAS Number: 1204295-63-5 (Note: Isomer specific; verify batch COA)

e Molecular Formula:

[1]

e Molecular Weight: 177.58 g/mol

Property

Value / Range

Note

Physical State

Colorless to pale yellow liquid

Low melting point expected
(<25°C)

Boiling Point ~205°C (Predicted) At 760 mmHg

LogP (Predicted) 23+0.2 Moderately lipophilic

TPSA 12.9 A2 Good membrane permeability
Reduced basicity due to EWG
effects (

pKa (Pyridine N) ~2.5-3.0

Diagnostic Spectroscopic Data

The following data represents the characteristic resonances expected for quality control

validation.

H NMR (400 MHz,

):

. 8.55(d,

Hz, 1H): Proton at C6 (adjacent to Nitrogen).
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e 7.65 (s, 1H): Proton at C3 (between Cl and
group).

e 7.35(d,
Hz, 1H): Proton at C5.

. 2.05(t,

Hz, 3H): Methyl group of the difluoroethyl moiety. Key diagnostic signal: Triplet splitting due
to coupling with two geminal Fluorines.

F NMR (376 MHz,
):
e -851t0-90 ppm (q,
Hz): Difluoromethylene signal. Appears as a quartet due to coupling with the methyl protons.
MS (ESI):
e m/z:178.0
(Base peak).[1]
 |sotope Pattern: Distinct 3:1 ratio for

/

observed at m/z 178/180.

Comparative Analysis: Scaffold Selection

The 1,1-difluoroethyl group is distinct from the trifluoromethyl (

) and ethyl (

) groups. It offers a "middle ground" in terms of electronics and lipophilicity while removing
metabolic soft spots.
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Feature

4-Cl-2-(1,1-
difluoroethyl)pyridine

4-Cl-2-
(Trifluoromethyl)pyri
ine

4-Cl-2-Ethylpyridine

Functional Group

Moderate EWG ( Strong EWG ( Weak EDG (
Electronic Effect
) ) )
) Weak H-bond
H-Bonding Very weak acceptor None

acceptor (F)

High (Blocks benzylic

Low (Benzylic

Metabolic Stability o High o
oxidation) oxidation risk)
Lipophilicity (
+0.4 vs H +0.9vs H +0.5vs H
LogP)
o ) Mimics Carbonyl / o
Bioisosterism Mimics Isopropyl N/A

Methoxy

Key Insight: Choose the 1,1-difluoroethyl analog when you need to block metabolic oxidation at

the benzylic position (a liability of the ethyl group) but cannot afford the strong electron-

withdrawing penalty or high lipophilicity of a trifluoromethyl group.

Experimental Protocols

Synthesis Workflow (Deoxyfluorination)

The most robust route to 4-Chloro-2-(1,1-difluoroethyl)pyridine is the deoxyfluorination of the

corresponding ketone.

Reagents:

e Precursor: 2-Acetyl-4-chloropyridine

e Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®

e Solvent: Anhydrous Dichloromethane (DCM)
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Protocol:

Setup: Flame-dry a 100 mL round-bottom flask (RBF) and purge with Nitrogen (

)

o Dissolution: Add 2-Acetyl-4-chloropyridine (1.0 eq, 10 mmol) and anhydrous DCM (30 mL).
Cool the solution to 0°C (ice bath).

» Addition: Slowly add DAST (2.5 eq, 25 mmol) dropwise via syringe over 10 minutes. Caution:
Exothermic.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12—-16 hours.
Monitor by TLC (Hexane:EtOAc 8:2) or LC-MS.[2]

e Quench (Critical): Cool back to 0°C. Slowly pour the reaction mixture into saturated aqueous

(50 mL). Warning: Vigorous
evolution.

o Extraction: Extract with DCM (

mL). Wash combined organics with brine, dry over
, and concentrate.

 Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Visualization of Synthesis Logic

7 DAST or Deoxo-Fluor )
DCM, 0°C -> RT A

______________ U 2aceya- idi Deoxyfluorination _ | 4- 2-(1.1-di -
1. MeMgBr 2-Acetyl-4-chloropyridine \2 > 4-Chloro-2-(1,1-difluoroethyl)pyridine

(Ketone Intermediate) (Target)
2. Acid Hydrolysis

e N
M?QEQB;;L;{F \) """" 4-Chloropyridine-2-carbonitrile

Click to download full resolution via product page
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Figure 1: Synthetic pathway from nitrile precursor to target difluoroethyl scaffold.

Application Decision Tree

Use this logic flow to determine if this scaffold is the correct choice for your SAR campaign.

Need to optimize 2-Ethylpyridine Scaffold?

Is Benzylic Oxidation a Problem?

T

Is LogP too high? Keep Ethyl Group

No (LogP can increase)\Yes (Need balanced lipophilicity)

Use 2-(1,1-difluoroethyl)

Use 2-(Trifluoromethyl) (Target Scaffold)

Click to download full resolution via product page
Figure 2: Decision logic for selecting the 1,1-difluoroethyl bioisostere.
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¢ General Characterization: PubChem Compound Summary for CID 73425113. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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